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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602

An In-depth Technical Guide to
Chlorodiisopropylphosphine

For Researchers, Scientists, and Drug Development Professionals

Chlorodiisopropylphosphine is a pivotal organophosphorus compound, widely recognized in
synthetic chemistry as a versatile intermediate and precursor to valuable phosphine ligands. Its
distinct reactivity, stemming from the phosphorus-chlorine bond and sterically demanding
isopropyl groups, makes it an essential reagent in catalysis, materials science, and
pharmaceutical development. This document provides a comprehensive overview of its
chemical properties, synthesis protocols, and key applications.

Core Properties and Data

Chlorodiisopropylphosphine is a colorless to light yellow liquid that is reactive with water and
oxygen.[1] Due to its reactivity and flammability, it requires careful handling and storage under
inert conditions.[1][2]

Below is a summary of its key quantitative data:
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Property Value Source(s)
Molecular Formula CeH14CIP [3114]
Molecular Weight 152.60 g/mol [1][3]
CAS Number 40244-90-4 [2][4]
Density 0.959 g/mL at 25 °C [1112]
Boiling Point 69 °C at 33 mmHg 46-47 °C at 21 1]

10 mmHg
Refractive Index n20/D 1.475 [2]
Flash Point 4 °C (39.2 °F) - closed cup

Applications in Research and Development

The utility of chlorodiisopropylphosphine is primarily centered on its role as a precursor for
synthesizing more complex organophosphorus compounds.[5]

Ligand Synthesis: It is a fundamental building block for creating a diverse array of phosphine
ligands. These ligands are crucial in transition metal catalysis, where they modulate the
metal center's activity and selectivity in reactions like cross-coupling, which are vital in
pharmaceutical manufacturing.[2][6][7]

o Catalysis: The phosphine derivatives of this compound are used to develop highly efficient
catalysts for organic synthesis and polymer chemistry.[5][6]

e Materials Science: It is employed in creating advanced materials, including flame retardants,
polymers, and coatings, where its phosphorus content contributes unique chemical
properties.[2][6]

e Drug Development: The compound plays a role in the synthesis of active pharmaceutical
ingredients (APIs).[6] It is also used in chemical biology research to aid in understanding
biological processes.[6]
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Experimental Protocol: Synthesis via Grignhard
Reaction

The most common and effective method for synthesizing chlorodiisopropylphosphine is the
reaction of phosphorus trichloride (PCls) with a Grignard reagent, isopropylmagnesium chloride
((CHs)2CHMQgCI).[1] This method provides a superior yield of the desired monochloro derivative
compared to reactions with less sterically hindered Grignard reagents.[1]

Reaction: PClz + 2 (CH3)2CHMgCI - [(CH3)2CH]2PCI + 2 MgClz[1]
Detailed Methodology:

This protocol is based on procedures outlined in multiple patents, which aim to optimize yield
and safety by using tetrahydrofuran (THF) as a solvent instead of the more hazardous diethyl
ether.[8][9]

+ Reagent Preparation:

o All glassware must be oven-dried and assembled under an inert atmosphere (e.g.,
nitrogen or argon).

o Tetrahydrofuran (THF) must be dried and distilled prior to use.[8]
o Phosphorus trichloride and isopropyl chloride should be redistilled.[8]

o Magnesium turnings should be activated, for example, by treatment with dilute acid,
followed by washing and drying.[8]

» Formation of Grignard Reagent:

o In areaction flask under an inert atmosphere, prepare isopropylmagnesium chloride by
reacting activated magnesium turnings with isopropyl chloride in dry THF.

¢ Reaction with Phosphorus Trichloride:

o In a separate, appropriately sized reaction vessel equipped with a mechanical stirrer,
dropping funnel, and thermometer, place a solution of phosphorus trichloride in dry THF.
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o Cool the PCls solution to the optimal reaction temperature, typically between -30 °C and
-45 °C.[8][9]

o Slowly add the prepared isopropylmagnesium chloride solution dropwise to the cooled
PCls solution over a period of approximately 1.25 hours, while maintaining the low
temperature and vigorous stirring.[8][9] The molar ratio of PCls to isopropyl chloride used
to make the Grignard reagent should be optimized, with ratios around 1:1.8 often cited for
best results.[8][9]

o Workup and Purification:

o After the addition is complete, allow the reaction mixture to stir at low temperature for a
designated period before slowly warming to room temperature.

o The reaction is quenched, and magnesium salts are precipitated. In some procedures,
1,4-dioxane is added to facilitate the removal of magnesium halides.[10]

o The resulting slurry is filtered under an inert atmosphere to remove the solid magnesium
salts.

o The solvent (THF) is removed from the filtrate under reduced pressure.

o The crude product is then purified by vacuum distillation to yield pure
chlorodiisopropylphosphine.

Visualized Workflow: Synthesis of
Chlorodiisopropylphosphine

The following diagram illustrates the key stages of the synthesis protocol described above.
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Caption: Workflow for the synthesis of Chlorodiisopropylphosphine.

Reactivity and Handling

Chlorodiisopropylphosphine is a reactive chemical that serves as an intermediate for further
chemical synthesis.[2]

o Reaction with Nucleophiles: It readily reacts with Grignard reagents or organolithium
compounds to form tertiary phosphines (Rz2PR").[1]

e Reaction with Alcohols/Phenols: In the presence of a base, it reacts with alcohols and
phenols to produce phosphinites (R2POR"), which are also valuable ligands.[1]

o Safety and Handling: The compound is classified as a flammable liquid and is corrosive.[1] It
reacts with water, releasing toxic and corrosive fumes. Therefore, it must be handled in a
fume hood under anhydrous and inert conditions. Appropriate personal protective equipment
(PPE), including gloves and eye protection, is mandatory. Store in a refrigerator under an
inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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